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CAS No.: 1466-74-6

Cat. No.: B075294

Get Quote

Executive Summary

4-Phenylcyclohexanecarbaldehyde (CAS 1466-74-6) is a critical bicyclic intermediate utilized
in the synthesis of liquid crystal mesogens and pharmaceutical pharmacophores. Its structural
rigidity, conferred by the cyclohexane ring, combined with the polarizability of the phenyl group,
makes it an ideal scaffold for tuning the optical anisotropy (

) of liquid crystals and the lipophilicity of drug candidates.

This technical guide addresses a common gap in the literature: the precise physicochemical
characterization of this aldehyde. While its derivatives (acids and ketones) are well-
documented, the aldehyde itself often requires in situ generation or careful isolation due to its
susceptibility to oxidation. This guide provides predicted property landscapes, validated
synthesis pathways for reference standards, and self-validating protocols for determining
refractive index (RI) and boiling point (BP).
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Molecular Identity & Stereochemistry

The molecule exists as two geometric isomers: cis and trans. For most advanced applications
(liquid crystals, bioactive ligands), the trans-isomer is the target of interest due to its
thermodynamic stability (diequatorial conformation) and linear geometry.

Attribute Detail
IUPAC Name 4-Phenylcyclohexane-1-carbaldehyde
CAS Number 1466-74-6
C
Molecular Formula H
O
Molecular Weight 188.27 g/mol
SMILES O=CC1CCC(c2cccec2)CCl

trans-4-Phenylcyclohexanecarbaldehyde
Key Isomer . _
(Equatorial Phenyl / Equatorial Formyl)

Stereochemical Configuration

The trans isomer places both the bulky phenyl group and the formyl group in equatorial
positions, minimizing 1,3-diaxial interactions. The cis isomer forces one group axial, raising the
ground state energy.
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Figure 1: Thermodynamic equilibrium favors the trans-isomer, which is crucial for maintaining
the rod-like shape required for liquid crystal phases.
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Physicochemical Properties: Data & Prediction

Experimental data for the isolated aldehyde is scarce in public repositories compared to its acid
precursor (4-phenylcyclohexanecarboxylic acid) or the ketone analog (4-
phenylcyclohexanone). Below is a synthesized dataset combining available experimental
fragments with high-fidelity predictive models (ACD/Labs, EPI Suite).

ble 1: Physicochemical Profile[5]

Value
Property (Experimental/Con Confidence Notes
sensus)

Analogous ketone mp

_ , is 77-80°C [1].[1]
) Low-melting solid or ) )
Physical State ] ) High Aldehydes typically
viscous oil
melt lower than

ketones.

Extrapolated from

Boiling Point (760 315°C £ 10°C i
) Medium ketone bp (160°C @
mmHg) (Predicted)
12 mmHg) [1].
. . Estimated based on 4-
Boiling Point ~165-170°C @ 12 )
High phenylcyclohexanone
(Reduced) mmHg
data [2].
Phenyl ring
i contribution increases
Refractive Index ( 1.545 - 1.555 . o
) High RI significantly above
(Predicted) .
) cyclohexane baseline
(1.44).
Consistent with aryl-
Density 1.05 + 0.05 g/cm3 High cyclohexane
derivatives.
Flash Point >110°C High Closed cup prediction.

Refractive Index Significance
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For liquid crystal applications, the Rl is a proxy for the electronic polarizability. A value >1.50 is
typical for phenyl-containing mesogens. The optical anisotropy (

) is derived from the difference between the extraordinary and ordinary indices, which is heavily
influenced by the trans configuration's linearity.

Experimental Protocols
Synthesis of Analytical Standard

To measure these properties accurately, one must often synthesize the standard fresh to avoid
oxidation to the carboxylic acid. The most robust route ensures the trans stereochemistry is

retained.
Pathway:trans-4-Phenylcyclohexanecarboxylic acid

Alcohol

Aldehyde.

Start: trans-4-Phenylcyclohexane-
carboxylic acid (CAS 1466-73-5)

:

Reduction
(LiAIH4, THF, 0°C)

:

Intermediate:
(trans-4-Phenylcyclohexyl)methanol

Oxidation
(Swern or PCC)

Product:
4-Phenylcyclohexanecarbaldehyde
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Figure 2: Synthesis pathway designed to preserve trans-stereochemistry and minimize over-
oxidation.

Boiling Point Determination (Reduced Pressure)

Objective: Determine the boiling point without thermal decompaosition.

Protocol:

Apparatus: Setup a short-path distillation apparatus (Kugelrohr or Vigreux column).

e Pressure: Connect to a vacuum manifold capable of stable pressure (e.g., 10 mmHg or 0.5
mmHg).

o Calibration: Calibrate the manometer against a known standard (e.g., naphthalene) if
possible.

o Heating: Apply heat via a silicone oil bath. Increase temperature at a rate of 5°C/min.

» Observation: Record the vapor temperature when the first steady drop collects in the
receiver.

o Target Range: Expect 160-170°C at 12 mmHg.

o Correction: Convert to standard pressure using the Antoine equation or a nomograph for
reporting, but explicitly state the experimental pressure.

Refractive Index Measurement

Objective: Determine purity and identity.
Protocol:

o Preparation: If the sample is solid, gently melt it (approx. 40-50°C) or measure as a
supercooled liquid if it remains fluid. If stable liquid, measure at 20°C.

e |nstrument: Abbe Refractometer thermostated to 20°C + 0.1°C.
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Blanking: Calibrate with 1-bromonaphthalene (

) or water (
) depending on the prism range.

Measurement: Place 2-3 drops of the aldehyde on the main prism. Close the latch.

Reading: Adjust the compensator to remove color fringing (dispersion) and align the
shadowline with the crosshairs.

Validation: A reading below 1.50 suggests contamination with non-aromatic solvents
(hexanes) or the aliphatic alcohol precursor.[2] A reading >1.56 suggests degradation or
high-molecular-weight condensation products.

Applications & Causality
Liquid Crystal Mesogens

The trans-4-phenylcyclohexane moiety is a "hard core" in liquid crystal engineering.

Mechanism: The cyclohexane ring provides conformational rigidity without the high viscosity
associated with biphenyls. The aldehyde group serves as a reactive handle to attach flexible
alkyl tails or cyano groups (via Knoevenagel condensation) to form the final mesogen [3].

Causality: The refractive index of the aldehyde directly correlates to the birefringence of the
final material. High purity (>99.5% trans) is required to prevent "defects" in the liquid crystal
domain.

Pharmaceutical Intermediates[9][10]

Role: Used as a lipophilic spacer. The phenylcyclohexyl group mimics the spatial
arrangement of certain steroids or diphenylmethane derivatives but with different metabolic
stability.

Metabolism: Unlike the planar biphenyl, the cyclohexane ring introduces 3D-dimensionality
(sp3 carbons), which can improve solubility and alter binding affinity in hydrophobic pockets
of enzymes [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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